1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro-

• IUPAC Name: 2-(3-chloropropyl)-3H-isoindol-1-one
• InChI: InChI=1S/C11H12ClNO/c12-6-3-7-13-8-9-4-1-2-5-10(9)11(13)14/h1-2,4-5H,3,6-8H2
• InChI Key: GDLJUDTTZWXDLM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1CCCCl
• Molecular Formula: C11H12ClNO
• DSSTOX Substance ID: DTXSID401238973
• Molecular Weight: 209.67 g/mol
• CAS RN: 155288-40-7

Description

1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro- is a chemical compound that belongs to the family of isoindolinones. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.

Mechanism of Action

The mechanism of action of 1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro- is not fully understood. However, studies have suggested that the compound may exert its biological activities by interacting with specific targets in cells, such as enzymes or receptors. For example, it has been reported to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and transcription. It has also been shown to interact with the bacterial cell membrane, leading to its disruption and subsequent cell death.
Biochemical and Physiological Effects
1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro- has been reported to exhibit various biochemical and physiological effects. Studies have suggested that the compound may induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi, suggesting its potential use as an antibacterial and antifungal agent. Additionally, the compound has been reported to exhibit fluorescent properties, making it a potential probe for bioimaging applications.

Advantages and Limitations for Lab Experiments

The advantages of using 1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro- in lab experiments include its relatively simple synthesis method, its potential applications in various fields, and its reported biological activities. However, the compound also has some limitations, such as its low solubility in water and its potential toxicity.

Future Directions

The future directions for 1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro- include further investigation of its mechanism of action, optimization of its synthesis method to improve yield and purity, and exploration of its potential applications in various fields, such as material science and bioimaging. Additionally, the compound may be further modified to improve its biological activities and reduce its potential toxicity.
Conclusion
1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. The compound has been reported to exhibit various biological activities, such as anticancer, antibacterial, and antifungal activities. Further investigation of its mechanism of action and optimization of its synthesis method may lead to the development of new and improved compounds with potential applications in various fields.

Scientific Research Applications

1H-Isoindol-1-one, 2-(3-chloropropyl)-2,3-dihydro- has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antibacterial, and antifungal activities. The compound has also been investigated for its potential use as a fluorescent probe for bioimaging and as a building block for the synthesis of various organic compounds.